Cas no 2248379-93-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate
• CAS No: 2248379-93-1
• MF: C₁₆H₁₅N₃O₆
• MW: 345.306803941727
• CID: 6396634
• PubChem ID: 165728847
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248379-93-1
• EN300-6517564
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate

• Inchi： 1S/C16H15N3O6/c1-16(2)14(23)18(15(24)17-16)8-7-11(20)25-19-12(21)9-5-3-4-6-10(9)13(19)22/h3-6H,7-8H2,1-2H3,(H,17,24)
• InChI Key： NHPRDLGCRGOSEO-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(N1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 345.09608521g/mol
• Monoisotopic Mass: 345.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate (CAS No. 2248379-93-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate, identified by its CAS number 2248379-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a novel heterocyclic structure that has garnered attention due to its potential biological activities and mechanistic insights. The compound’s unique framework, combining an isoindole moiety with a dioxoimidazolidine substituent, suggests a multifaceted role in chemical interactions and biological pathways.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate makes it a promising candidate for further exploration in drug discovery. The presence of multiple reactive sites—such as the dioxo groups and the imide functionality—provides opportunities for diverse chemical modifications and biological evaluations. Recent advancements in computational chemistry have enabled the prediction of its pharmacokinetic properties and potential interactions with biological targets, enhancing the rational design of derivatives.

In the context of modern medicinal chemistry, this compound aligns with the growing trend toward designing molecules with enhanced binding affinity and selectivity. The isoindole scaffold is known for its presence in several bioactive natural products and pharmaceuticals, while the dioxoimidazolidine moiety introduces rigidity and electronic characteristics that can modulate receptor binding. Such structural features are often exploited in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, derivatives of isoindole have been investigated for their antimicrobial and anti-inflammatory properties. Similarly, dioxoimidazolidine derivatives have shown promise in modulating enzyme activity relevant to metabolic disorders. The combination of these motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoate suggests potential applications in multiple therapeutic areas.

The synthesis of this compound presents both challenges and opportunities. The incorporation of the dioxo groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have improved the efficiency of constructing such complex frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the streamlined preparation of related heterocycles. These advancements have made it feasible to explore a broader range of analogues with tailored biological properties.

Evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-y)lpropanoate (CAS No. 2248379–93–1) has begun in vitro using cell-based assays to assess its interaction with relevant biological targets. Preliminary results indicate that the compound exhibits moderate activity against certain enzymes implicated in inflammatory pathways. Further investigations are underway to refine its pharmacological profile and identify potential lead structures for clinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can now forecast molecular properties such as solubility, permeability, and toxicity based on structural features alone. This high-throughput virtual screening approach has complemented traditional experimental methods by rapidly narrowing down candidate pools for further validation.

The future prospects for 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( 4 , 4 - dimethyl - 2 , 5 - diox o imid az olid ine - 1 - yl ) propan o ate (CAS No. 2248379–93–1) are promising given its unique structural features and preliminary biological activity. Collaborative efforts between synthetic chemists and biologists will be crucial in optimizing its properties for therapeutic use. As research continues to uncover new applications for heterocyclic compounds like this one，their role in addressing global health challenges is expected to grow.